[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-phenyl-5-thiophen-2-ylpyrazole-3-carboxylate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-phenyl-5-thiophen-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C23H22N4O3S/c24-16-23(11-5-2-6-12-23)25-21(28)15-30-22(29)19-14-18(20-10-7-13-31-20)26-27(19)17-8-3-1-4-9-17/h1,3-4,7-10,13-14H,2,5-6,11-12,15H2,(H,25,28)
• InChI Key: UMLHKIKZISGIFB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)COC(=O)C2=CC(=NN2C3=CC=CC=C3)C4=CC=CS4
• Molecular Formula: C23H22N4O3S
• Molecular Weight: 434.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and structural elements, including a cyanocyclohexyl group, an oxoethyl group, a phenyl group, a thiophenyl group, and a pyrazole group. These groups are common in many biologically active compounds and are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the cyanoacetamide group could be introduced through a process known as cyanoacetylation. Thiophene derivatives can be synthesized through various methods, including the Gewald reaction, the Paal-Knorr synthesis, and others.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyanocyclohexyl group would provide a cyclic structure, while the oxoethyl, phenyl, thiophenyl, and pyrazole groups would add additional complexity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the cyano and carbonyl groups in the cyanoacetamide portion of the molecule could participate in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the thiophene group could potentially influence the compound’s solubility, boiling point, and other physical properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar functional groups have been found to have biological activity, suggesting that this compound could potentially interact with biological systems in a meaningful way.

Future Directions

Future research could potentially explore the synthesis, properties, and potential uses of this compound in more detail. Given the biological activity of many similar compounds, it could be of interest in the development of new pharmaceuticals or other biologically active compounds.